(3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride
Overview
Description
(3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride, also known as DBO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DBO is a small molecule that has the potential to interact with various biological systems and has been studied for its potential applications in drug development and medicinal chemistry.
Mechanism of Action
The mechanism of action of (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride is not fully understood, but it is believed to interact with various biological systems, including DNA and RNA. (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. Additionally, (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride has been shown to inhibit the activity of RNA polymerase, an enzyme that is involved in the transcription of DNA to RNA.
Biochemical and Physiological Effects:
(3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride has been shown to inhibit the growth of bacteria and viruses, making it a promising candidate for the development of new antibiotics and antiviral drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride in lab experiments is its versatility. It can be used in a range of biological systems and has been shown to have a range of activities. Additionally, (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride is relatively easy to synthesize and purify, making it accessible to researchers. However, one of the limitations of using (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride is its potential toxicity. Careful handling of (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride is required to ensure the safety of researchers and the accuracy of the results.
Future Directions
There are several future directions for the study of (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride. One potential area of research is the development of new drugs based on the structure of (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride. Additionally, further research is needed to fully understand the mechanism of action of (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride and its interactions with biological systems. Finally, the potential use of (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride as a fluorescent probe for imaging biological systems is an area of research that shows promise and warrants further investigation.
Synthesis Methods
The synthesis of (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride involves the reaction of 2,3-epoxy-4-hydroxybutyrate with hydrazine hydrate in the presence of a catalyst. The resulting product is then purified and crystallized to obtain (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride in its dihydrochloride form. The synthesis of (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride is a complex process that requires expertise in organic chemistry and careful handling of the chemicals involved.
Scientific Research Applications
(3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride has been extensively studied for its potential applications in drug development and medicinal chemistry. It has been shown to possess antitumor, antiviral, and antibacterial activities, making it a promising candidate for the development of new drugs. Additionally, (3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride has been studied for its potential use as a fluorescent probe for imaging biological systems.
properties
IUPAC Name |
(3S,4R)-4-hydrazinyloxolan-3-ol;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N2O2.2ClH/c5-6-3-1-8-2-4(3)7;;/h3-4,6-7H,1-2,5H2;2*1H/t3-,4-;;/m1../s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSFFWLDRYFNDNB-XWJKVJTJSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CO1)O)NN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](CO1)O)NN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S,4R)-4-Hydrazinyloxolan-3-ol;dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-N-(3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide](/img/structure/B2438820.png)
![(2E,5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one](/img/structure/B2438824.png)
![7-Chloro-2-(naphthalen-1-ylmethylsulfanyl)pyrido[1,2-a][1,3,5]triazin-4-one](/img/structure/B2438826.png)
![N5-(2,4-dimethoxyphenyl)-4-hydroxy-N2,N2,3-trimethyl-6-oxo-6,7-dihydrothieno[2,3-b]pyridine-2,5-dicarboxamide](/img/structure/B2438827.png)
![2-(1,3-Dioxo-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazol-2-yl)ethanesulfonyl fluoride](/img/structure/B2438830.png)
![N-[[4-(2-chlorophenyl)-5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide](/img/structure/B2438835.png)
![5-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione](/img/structure/B2438837.png)
![4-{[(Benzyloxy)carbonyl]amino}-3-(4-chlorophenyl)butanoic acid](/img/structure/B2438838.png)
![[5-(5-Fluoropyridin-2-yl)-1,2-oxazol-3-yl]methanamine;hydrochloride](/img/structure/B2438840.png)
![[2-[4-(Dimethylamino)anilino]-2-oxoethyl] 4-tert-butylbenzoate](/img/structure/B2438841.png)